Cas no 1808787-36-1 (1-[2-(4-methylphenyl)ethenesulfonyl]-4-(4H-1,2,4-triazole-3-sulfonyl)piperazine)

• Product Name: 1-[2-(4-methylphenyl)ethenesulfonyl]-4-(4H-1,2,4-triazole-3-sulfonyl)piperazine
• CAS No: 1808787-36-1
• MF: C₁₅H₁₉N₅O₄S₂
• MW: 397.472460031509
• CID: 6326067
• PubChem ID: 119052356
• Update Time: 2025-10-28

1-[2-(4-methylphenyl)ethenesulfonyl]-4-(4H-1,2,4-triazole-3-sulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Z2034724004
• 1808787-36-1
• 1-[2-(4-methylphenyl)ethenesulfonyl]-4-(4H-1,2,4-triazole-3-sulfonyl)piperazine
• EN300-26598949

• Inchi： 1S/C15H19N5O4S2/c1-13-2-4-14(5-3-13)6-11-25(21,22)19-7-9-20(10-8-19)26(23,24)15-16-12-17-18-15/h2-6,11-12H,7-10H2,1H3,(H,16,17,18)/b11-6+
• InChI Key： SNCUUJTYUJQPPE-IZZDOVSWSA-N
• SMILES： S(C1=NC=NN1)(N1CCN(CC1)S(/C=C/C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 397.08784645g/mol
• Monoisotopic Mass: 397.08784645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 133Ų

Additional information on 1-[2-(4-methylphenyl)ethenesulfonyl]-4-(4H-1,2,4-triazole-3-sulfonyl)piperazine

Chemical Compound CAS No. 1808787-36-1: A Comprehensive Overview

The compound with CAS No. 1808787-36-1, known as 1-[2-(4-methylphenyl)ethenesulfonyl]-4-(4H-1,2,4-triazole-3-sulfonyl)piperazine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a piperazine scaffold and two sulfonyl groups attached to a triazole and a substituted styrene moiety. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and materials science.

The piperazine ring serves as the central structural element of this compound, providing a rigid framework that facilitates the attachment of other functional groups. The sulfonyl groups are strategically positioned at the 1 and 4 positions of the piperazine ring, which enhances the molecule's ability to form hydrogen bonds and interact with biological targets. This feature is particularly advantageous in medicinal chemistry, where such interactions are critical for achieving high potency and selectivity.

Recent studies have highlighted the potential of this compound as a sulfonamide derivative in the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes and receptors involved in various disease pathways, such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The unique combination of aromaticity and hydrogen bonding capacity makes it an attractive candidate for designing advanced materials with tailored properties. For example, researchers have explored its potential as a building block for constructing supramolecular assemblies and functional polymers.

The synthesis of 1-[2-(4-methylphenyl)ethenesulfonyl]-4-(4H-1,2,4-triazole-3-sulfonyl)piperazine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the piperazine ring through reductive amination, followed by the introduction of sulfonyl groups via nucleophilic aromatic substitution or coupling reactions. The use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining high yields and purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicological properties. Initial studies suggest that it exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to other synthetic chemicals. However, further research is needed to fully understand its environmental impact and develop strategies for sustainable production and disposal.

In conclusion, CAS No. 1808787-36-1 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing both medicinal chemistry and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations in these fields.